Cas no 412341-49-2 (Pentanamide,3-oxo-N-(1-oxobutyl)-)

Pentanamide,3-oxo-N-(1-oxobutyl)- structure
412341-49-2 structure
Product Name:Pentanamide,3-oxo-N-(1-oxobutyl)-
CAS No:412341-49-2
MF:C9H15NO3
MW:185.220302820206
CID:326464
Update Time:2024-01-28

Pentanamide,3-oxo-N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,3-oxo-N-(1-oxobutyl)-
    • Pentanamide, 3-oxo-N-(1-oxobutyl)-
    • Inchi: 1S/C9H15NO3/c1-3-5-8(12)10-9(13)6-7(11)4-2/h3-6H2,1-2H3,(H,10,12,13)
    • InChI Key: YMTVBWSGEMLLEK-UHFFFAOYSA-N
    • SMILES: C(NC(=O)CCC)(=O)CC(=O)CC

Computed Properties

  • Exact Mass: 185.105
  • Monoisotopic Mass: 185.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2A^2

Experimental Properties

  • Density: 1.044±0.06 g/cm3(Predicted)
  • Boiling Point: 321.9±25.0 °C(Predicted)
  • pka: 9.73±0.46(Predicted)
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